4-(2,3-Dimethylanilino)-4-oxobutanoic acid

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 4-(2,3-dimethylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C12H15NO3/c1-8-4-3-5-10(9(8)2)13-11(14)6-7-12(15)16/h3-5H,6-7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: NEWTUBVMUDIITM-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)CCC(=O)O)C

Description

4-(2,3-Dimethylanilino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a partial suspension of dihydrofuran-2,5-dione (1.0 g, 10.0 mmol) in DCM (40 mL) was added a solution 2,3-dimethylaniline (1.21 g, 10.0 mmol) in DCM (40 mL). The reaction was stirred at room temperature for 3 h and filtered. The solid was washed with CH2Cl2 to afford the title compound (1.89 g, 85% yield). LCMS, [M+H]+=222.4.